Cas no 1261918-27-7 (2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol)

• Product Name: 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol
• CAS No: 1261918-27-7
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18314489
• CID: 2621795
• PubChem ID: 53220163
• Update Time: 2025-07-01

2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-cyano-5-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
• DTXSID90684934
• MFCD18314489
• 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%
• 1261918-27-7
• 2-CYANO-4-(3-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18314489
• Inchi： 1S/C15H10FNO3/c1-20-15(19)11-5-10(6-13(16)7-11)9-2-3-14(18)12(4-9)8-17/h2-7,18H,1H3
• InChI Key： PNMYUOGBUKXBST-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 271.06447134Da
• Monoisotopic Mass: 271.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol

2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol: A Comprehensive Overview

2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS No. 1261918-27-7) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, a fluoro-substituted phenyl ring, and a methoxycarbonyl group. These features make it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed methodologies such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution to construct the molecule's intricate architecture. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of producing enantiomerically pure derivatives of this compound, which is particularly valuable for pharmacological studies.

One of the most promising areas of research involving 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol is its potential as a lead compound in drug discovery. Studies have shown that this molecule exhibits selective biological activity against various disease targets, including cancer cells and inflammatory pathways. For instance, recent research has demonstrated that the compound can modulate key signaling pathways such as the MAPK/ERK pathway, which is implicated in cancer progression. Additionally, its ability to inhibit COX-2 enzymes suggests potential anti-inflammatory properties.

The structural versatility of 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol also makes it an attractive candidate for materials science applications. Its aromatic backbone and electron-withdrawing groups make it suitable for use in organic electronics, such as OLEDs and photovoltaic devices. Recent studies have explored its role as a dopant in polymer blends to enhance charge transport properties, paving the way for its integration into next-generation electronic devices.

In terms of environmental impact, 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol has been subjected to rigorous ecotoxicological assessments to ensure its safe use in industrial and agricultural settings. Research indicates that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for chemical safety.

From a synthetic chemistry perspective, the development of efficient and scalable synthesis routes for 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol remains an active area of research. The integration of continuous flow chemistry and microwave-assisted synthesis has significantly improved reaction yields and reduced production times. These advancements are crucial for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS No. 1261918-27-7) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific innovation.